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Compound of Interest

Compound Name:
2-((4-

Bromophenoxy)methyl)quinoline

CAS No.: 110033-13-1

Cat. No.: B8725595

Get Quote

Executive Summary & Chemical Identity
Quinoline ether derivatives (alkoxyquinolines) represent a high-value scaffold in medicinal

chemistry, particularly in antimalarial (e.g., tafenoquine analogues), anticancer (kinase

inhibitors), and antimicrobial research. However, the quinoline core carries intrinsic toxicological

liabilities—specifically phototoxicity, genotoxicity, and cardiotoxicity (hERG inhibition)—which

are modulated by the ether linkage.

This guide standardizes the safety assessment of these compounds, providing a self-validating

framework for generating Safety Data Sheets (SDS) and conducting pre-clinical toxicology.

Structure-Activity Relationship (SAR) & Toxicity
The toxicity of quinoline ethers is governed by the stability of the ether linkage and the

substituents on the heteroaromatic ring.
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Structural Feature Toxicological Implication Mechanism

Ether Linkage (R-O-Ar) Metabolic Stability

Susceptible to CYP450-

mediated O-dealkylation.

Cleavage releases a phenolic

quinoline (often more

toxic/reactive) and an

aldehyde.

C-8 Substitution Genotoxicity Modulation

Substituents at C-8 (e.g., 8-

hydroxyquinoline ethers) often

reduce genotoxicity compared

to unsubstituted quinoline by

blocking metabolic epoxidation

at the 2,3-position.

Halogenation (e.g., Cl, F) Bioaccumulation & t1/2

Increases lipophilicity (LogP),

enhancing membrane

permeability but increasing risk

of phospholipidosis and hERG

channel trapping.

Conjugated Systems Phototoxicity

Extended conjugation allows

absorption of UVA/B,

generating Reactive Oxygen

Species (ROS) via Type I/II

photochemical reactions.

Mechanistic Toxicity Pathways
Understanding the specific pathways of injury is critical for designing safety assays.

Phototoxicity Cascade
Quinoline derivatives are potent photosensitizers. Upon UVA irradiation, the quinoline core

enters an excited triplet state (

), transferring energy to ground-state oxygen (

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8725595?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


) to form singlet oxygen (

) or transferring electrons to form superoxide anions (

).

Hepatotoxicity & Metabolic Activation
The ether moiety often serves as a "metabolic handle."

Phase I Metabolism: CYP450 enzymes (specifically CYP3A4/2D6) perform O-dealkylation.

Reactive Intermediate: The resulting phenol can be oxidized to a quinone imine, a potent

electrophile.

Cellular Damage: Quinone imines bind covalently to hepatic proteins (GSH depletion) or

intercalate into DNA.

Visualization: Toxicity Pathways
The following diagram illustrates the dual pathways of Phototoxicity and Metabolic Activation.
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Figure 1: Dual toxicity mechanisms showing phototoxic ROS generation and metabolic

bioactivation pathways.

Safety Data Sheet (SDS) Architecture
For quinoline ether derivatives, a generic SDS is insufficient. The following sections must be

engineered with specific GHS classifications based on the class profile.

Critical GHS Classifications
Acute Toxicity (Oral): Category 3 or 4 (H301/H302) – Structure dependent.

Germ Cell Mutagenicity: Category 2 (H341) – Suspected of causing genetic defects (due to

intercalation).
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Carcinogenicity: Category 1B (H350) – May cause cancer (historical quinoline data).[1]

Phototoxicity: Not a standard GHS category, but must be noted in Section 2 (Hazards) and

Section 11 (Toxicological Info).

Precautionary Statements (P-Codes)
P201: Obtain special instructions before use.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P273: Avoid release to the environment (High aquatic toxicity is common).

P308 + P313: IF exposed or concerned: Get medical advice/attention.

Handling & Storage (Section 7)
Light Sensitivity: Store in amber glass or opaque containers. Label: "Protect from light -

Potential Phototoxin."

Inert Atmosphere: Store under Nitrogen/Argon if the ether linkage is labile to oxidation.

Experimental Protocols for Safety Assessment
To validate the safety profile, the following assays are mandatory. These protocols are

designed to be self-validating with positive controls.

Protocol A: In Vitro 3T3 NRU Phototoxicity Test (OECD
432)
Objective: Determine if the derivative generates cytotoxic ROS under UVA light.

Methodology:

Cell Line: BALB/c 3T3 mouse fibroblasts.

Dosing: Prepare 8 concentrations of the quinoline ether in HBSS (avoid phenol red).

Plating: Two identical 96-well plates.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.tcichemicals.com/BE/en/sds/Q0011_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8725595?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plate A (+UVA): Irradiate with 5 J/cm² UVA (approx. 50 mins).

Plate B (-UVA): Keep in dark at room temperature.

Viability Measure: Add Neutral Red dye for 3 hours. Wash and extract dye. Measure OD at

540 nm.

Calculation: Calculate the Photo-Irritation Factor (PIF).

Interpretation:

PIF < 2: Non-phototoxic.

2 < PIF < 5: Probable phototoxin.

PIF > 5:Potent Phototoxin.

Protocol B: hERG K+ Channel Inhibition (Cardiotoxicity)
Objective: Assess risk of QT prolongation (Torsades de Pointes).

Methodology:

System: CHO cells stably expressing hERG potassium channels.

Technique: Automated Patch Clamp (e.g., QPatch or Patchliner).

Procedure:

Establish stable seal (>100 MΩ).

Apply voltage protocol: Hold at -80mV, depolarize to +20mV (2s), repolarize to -50mV (2s)

to elicit tail current.

Perfuse quinoline ether (0.1, 1, 10, 30 µM).

Validation: Positive control: E-4031 (IC50 ~10-50 nM).

Criteria: >20% inhibition at 10 µM indicates a "High Risk" flag for lead optimization.
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Protocol C: Ames Test (Salmonella typhimurium)
Objective: Assess mutagenicity of the parent and metabolites.

Methodology:

Strains: TA98 (frameshift) and TA100 (base-pair substitution).

Metabolic Activation: Perform assay with and without S9 fraction (rat liver extract). Crucial for

quinoline ethers to generate the reactive quinone imine.

Dosing: 5 concentrations (up to 5000 µ g/plate ).

Readout: Count revertant colonies after 48h incubation.

Result: A 2-fold increase in colonies over solvent control is considered Positive.

Regulatory & Environmental Impact
Quinoline ethers are often classified as Aquatic Chronic 2 (H411).[2][3]

REACH Compliance: If manufacturing >1 ton/year in EU, a Chemical Safety Report (CSR)

including the PBT (Persistent, Bioaccumulative, Toxic) assessment is required.

Disposal: Incineration with afterburner and scrubber is the only acceptable disposal method

due to the stability of the aromatic ring.

Decision Logic for SDS Generation
Use this logic flow to determine the final SDS classification.
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Figure 2: Decision logic for assigning GHS hazard codes based on experimental data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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